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These notes provide a detailed overview and experimental protocols for the measurement of
144Sm(a,n) reaction cross-sections, a critical parameter in nuclear astrophysics and for various
applications in nuclear medicine and material science. The primary method detailed is the
activation technique, which is a widely used and effective approach for such measurements.

Introduction

The 1#4Sm(a,n)#’Gd reaction is of significant interest for understanding the astrophysical p-
process, which is responsible for the nucleosynthesis of certain proton-rich isotopes.[1][2]
Accurate cross-section data for this reaction are essential for validating and refining nuclear
reaction models. The activation method provides a robust means to experimentally determine
these cross-sections. This technique involves irradiating a 144Sm target with an alpha particle
beam and subsequently measuring the radioactivity of the 14’Gd product nucleus.

Experimental Methodology: The Activation
Technique

The activation method is a well-established experimental technique for measuring nuclear
reaction cross-sections.[1][2][3] The general workflow involves target preparation, irradiation
with a particle beam, and measurement of the induced radioactivity.
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Logical Workflow of the Activation Method
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Caption: Workflow for the activation method to measure #4Sm(a,n) cross-sections.

Detailed Experimental Protocols

Material: Start with isotopically enriched 144Sm20s powder. The high natural abundance of
1445m (3.07%) can also be considered, though enriched targets are preferred to minimize
interfering reactions.[2]

Backing Foil: Prepare a high-purity, thin backing foil, typically made of aluminum (Al) or
nickel (Ni).[4] The backing should be thick enough to stop the recoiling product nuclei.

Deposition: Use a molecular deposition technique to create a thin, uniform layer of 1#4Sm20s3
on the backing foil. The target thickness typically ranges from 100 to 350 pg/cmz.[5]

Covering Layer: A thin layer of aluminum may be evaporated onto the samarium-oxide layer
to protect the target during bombardment.[4]

Thickness Measurement: Accurately determine the thickness and uniformity of the 144Sm
layer. This can be achieved through methods such as:

o Alpha Particle Energy Loss: Measure the energy loss of alpha particles from a calibrated
triple-alpha source (e.g., 2°Pu, 2*1Am, 244Cm) as they pass through the target.[6]

o Rutherford Backscattering Spectrometry (RBS): This technique can provide precise
measurements of the target's thickness and composition.[4]

Accelerator: Utilize a cyclotron or other suitable accelerator to produce a stable alpha
particle beam of the desired energy.[1][2][3]

Stacked-Foil Technique: To measure the cross-section at multiple energies simultaneously,
employ the stacked-foil activation technique.[6][7]

o Assemble a stack consisting of multiple 1#4Sm targets interleaved with degrader foils (e.g.,
aluminum). The degrader foils reduce the energy of the alpha beam as it passes through
the stack.

o Monitor foils (e.g., copper) with well-known reaction cross-sections should be included in
the stack to accurately determine the beam flux at each target.[8]
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« Irradiation Chamber: Mount the target stack in an irradiation chamber. The chamber should
be equipped with a system to measure the beam current, such as a Faraday cup.

¢ Irradiation Parameters:

o Beam Energy: The alpha-energy range for studying the 144Sm(a,n) reaction is typically
between 13 and 20 MeV.[1][2][3]

o Beam Current: A typical beam current is around 1 pA.[3]

o lIrradiation Time: The duration of the irradiation depends on the expected cross-section
and the half-life of the product nucleus (*4’Gd, T1/2 = 38.06 h).[2] Irradiations can last for
several hours.

o Cooling: After irradiation, allow the target to "cool" for a period to let short-lived, interfering
radioisotopes decay.

o Detector: Use a high-purity germanium (HPGe) detector for gamma-ray spectroscopy.[1][2]
[3][9] HPGe detectors offer excellent energy resolution, which is crucial for identifying the
characteristic gamma-rays of 147Gd.

o Detector Calibration:

o Energy Calibration: Calibrate the detector's energy response using standard radioactive
sources with well-known gamma-ray energies (e.g., *°2Eu).[10]

o Efficiency Calibration: Determine the detector's efficiency as a function of gamma-ray
energy using calibrated standard sources in the same geometry as the irradiated targets.
[10][11]

e Measurement:
o Place the irradiated target at a well-defined distance from the HPGe detector.

o Acquire a gamma-ray spectrum for a sufficient duration to obtain good statistics for the
peaks of interest. The counting time can be several hours.[3]
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» Data Acquisition: Use a multichannel analyzer and associated software to collect and store
the gamma-ray spectra.[12][13]

e Spectrum Analysis:

o ldentify the characteristic gamma-ray peaks from the decay of 14’Gd in the acquired
spectrum.

o Determine the net peak area (total counts minus background) for each identified gamma-
ray peak.

 Activity Calculation: Calculate the activity of 4’Gd at the end of the bombardment using the
net peak areas, detector efficiency, gamma-ray emission probabilities, and counting time.

e Cross-Section Determination: The reaction cross-section (o) is calculated using the following
formula: o = (A*A) / (N_t* ® * (1 - e”(-A * t_irr))) where:

o Alis the activity of 147Gd at the end of irradiation.

[¢]

A is the decay constant of 147Gd.

[e]

N_tis the number of target nuclei per unit area.

[e]

® is the alpha particle flux (beam current).

o

t_irr is the duration of the irradiation.

Quantitative Data

The following table summarizes the experimentally measured cross-sections for the
144S5m(a,n)#’Gd reaction at various alpha particle energies.
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Effective Alpha Energy Measured Cross-Section .

(MeV) (mb) Uncertainty (mb)
13.0 0.8 +0.1

14.0 4.8 +05

15.0 18.0 +1.8

16.0 50.1 +5.0

17.0 111.4 +11.2

18.0 200.0 +20.0

19.0 305.0 +31.0

20.0 402.0 +40.0

Data sourced from Gydurky et al. (2023).[3]

Summary and Conclusion

The activation method, coupled with high-resolution gamma-ray spectrometry, is a powerful
and reliable technique for measuring the cross-sections of the 1#4Sm(a,n)4’Gd reaction.
Adherence to the detailed protocols outlined in these notes is crucial for obtaining accurate and
reproducible results. This data is vital for advancing our understanding of nuclear astrophysics
and for various practical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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